Cas no 2137987-97-2 (6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid)

• Product Name: 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
• CAS No: 2137987-97-2
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 6199867
• PubChem ID: 165460343
• Update Time: 2025-06-10

6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
• EN300-733248
• 2137987-97-2

• Inchi： 1S/C6H5N5O2/c7-6-9-3(5(12)13)2-1-8-11-4(2)10-6/h1H,(H,12,13)(H3,7,8,9,10,11)
• InChI Key： QZIPAMNKZDFMQN-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=NNC2=NC(N)=N1)=O

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 118Ų

Additional information on 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid

Introduction to 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid (CAS No. 2137987-97-2)

6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137987-97-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively studied due to its versatile biological activities and potential therapeutic applications. The structural framework of 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid consists of a fused ring system containing both pyrazole and pyrimidine moieties, which contribute to its unique chemical and biological properties.

The significance of this compound lies in its potential as a precursor or intermediate in the synthesis of various pharmacologically active molecules. Pyrazolopyrimidine derivatives have been widely explored for their roles in modulating different biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The presence of both amino and carboxylic acid functional groups in the molecule enhances its reactivity, making it a valuable building block for further chemical modifications and drug development.

Recent advancements in medicinal chemistry have highlighted the importance of 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid in the design of novel therapeutic agents. Researchers have demonstrated its utility in developing compounds with potential applications in oncology, immunology, and infectious diseases. For instance, studies have shown that derivatives of this scaffold can interact with specific targets involved in cancer cell proliferation and survival, making them promising candidates for further investigation.

In the context of oncology research, the pyrazolopyrimidine core has been implicated in the development of kinase inhibitors, which are critical in targeting aberrant signaling pathways that drive tumor growth. The amino group at the 6-position and the carboxylic acid at the 4-position provide opportunities for covalent bonding or hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This has led to the exploration of 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid as a key intermediate in synthesizing small-molecule inhibitors that modulate key enzymes such as tyrosine kinases and serine/threonine kinases.

Moreover, the compound's structural features make it a suitable candidate for further derivatization to enhance its pharmacokinetic properties. Functionalization at various positions on the pyrazolopyrimidine ring can lead to modifications that improve solubility, bioavailability, and metabolic stability. These improvements are crucial for translating laboratory findings into effective clinical therapies. The carboxylic acid group, in particular, offers opportunities for salt formation, which can enhance drug solubility and formulation flexibility.

Recent studies have also explored the antimicrobial potential of 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid derivatives. Antibiotic resistance remains a significant global health challenge, prompting researchers to seek novel compounds that can combat resistant bacterial strains. Pyrazolopyrimidine-based molecules have shown promise in disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways. The versatility of this scaffold allows for the design of compounds with broad-spectrum antimicrobial activity, making it an attractive area for further investigation.

The synthetic routes to 6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid have also been optimized to improve yield and scalability. Modern synthetic methodologies leverage transition metal catalysis and flow chemistry techniques to streamline production processes. These advancements not only reduce costs but also enhance the sustainability of drug manufacturing. The ability to efficiently produce this intermediate is crucial for facilitating preclinical and clinical studies aimed at evaluating its therapeutic potential.

In conclusion,6-amino-1H-pyrazolo[3,4-d]pyrimidine-4-carboxylic acid (CAS No. 2137987-97-2) represents a significant compound in pharmaceutical research due to its structural versatility and biological activity. Its role as a key intermediate in synthesizing novel therapeutic agents underscores its importance in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.